7-(2-ethoxyphenyl)-N-(4-fluorophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C21H20FN5O2
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 7-(2-ethoxyphenyl)-N-(4-fluorophenyl)-5-methyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H20FN5O2/c1-3-29-17-7-5-4-6-16(17)19-18(13(2)25-21-23-12-24-27(19)21)20(28)26-15-10-8-14(22)9-11-15/h4-12,19H,3H2,1-2H3,(H,26,28)(H,23,24,25)
• InChI Key: WWXPKJNQHUGIST-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1C2C(=C(N=C3N2NC=N3)C)C(=O)NC4=CC=C(C=C4)F
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=C(NC3=NC=NN23)C)C(=O)NC4=CC=C(C=C4)F

Description

7-(2-ethoxyphenyl)-N-(4-fluorophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide, commonly known as EFMC, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. EFMC is a member of the triazolopyrimidine family of compounds that have been found to exhibit a wide range of biological activities.

Scientific Research Applications

EFMC has been found to exhibit a wide range of biological activities, including antitumor, antifungal, and antiviral properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. EFMC has also been found to exhibit antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus. In addition, EFMC has been found to exhibit antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).

Mechanism of Action

The mechanism of action of EFMC is not fully understood. However, it has been proposed that EFMC may exert its biological activity by inhibiting the activity of enzymes involved in various cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
EFMC has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. EFMC has also been found to inhibit the activity of fungal enzymes involved in cell wall synthesis, leading to the inhibition of fungal growth. In addition, EFMC has been found to inhibit the replication of HSV-1 and HSV-2, leading to the inhibition of viral growth.

Advantages and Limitations for Lab Experiments

EFMC has several advantages for lab experiments. It is relatively easy to synthesize and is available in good purity. It has been found to exhibit a wide range of biological activities, making it a potential candidate for various applications. However, EFMC also has several limitations. Its mechanism of action is not fully understood, which makes it difficult to optimize its biological activity. In addition, EFMC has been found to exhibit cytotoxicity at high concentrations, which limits its use in vivo.

Future Directions

There are several future directions for EFMC research. One potential direction is to optimize its biological activity by identifying its molecular target and designing more potent analogs. Another potential direction is to investigate its potential applications in other fields, such as agriculture and veterinary medicine. Finally, more research is needed to understand its mechanism of action and to determine its safety and efficacy in vivo.
Conclusion:
In conclusion, EFMC is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. Its synthesis method is efficient, and it has been found to exhibit a wide range of biological activities. EFMC has several advantages for lab experiments, but also has limitations. There are several future directions for EFMC research, including optimizing its biological activity, investigating its potential applications in other fields, and understanding its mechanism of action.

Synthesis Methods

The synthesis of EFMC involves the reaction of 4-fluoroaniline, 2-ethoxybenzoyl chloride, and 4-methyl-5-(trifluoromethyl)pyrimidine-2-amine in the presence of a base. The resulting product is then treated with acetic anhydride to obtain EFMC. This method has been found to be efficient and yields EFMC in good purity.